Cas no 78285-94-6 (Anrakorinine)

Anrakorinine structure
Anrakorinine structure
Product Name:Anrakorinine
CAS No:78285-94-6
MF:C28H47NO3
MW:445.677688837051
CID:578257
Update Time:2024-03-01

Anrakorinine Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-ene-3,16,18-triol,20-[(2S,5S)-1,5-dimethyl-2-piperidinyl]-, (3b,16b,20S)- (9CI)
    • 16,28-Secosolanid-5-ene-3,16,18-triol,28-methyl-, (3b,16b,22a)-
    • Anrakorinine
    • Pregn-5-ene-3,16,18-triol, 20-[(2S,5S)-1,5-dimethyl-2-piperidinyl]-, (3β,16β,20S)- (9CI)
    • Inchi: 1S/C28H47NO3/c1-17-5-8-24(29(4)15-17)18(2)26-25(32)14-23-21-7-6-19-13-20(31)9-11-27(19,3)22(21)10-12-28(23,26)16-30/h6,17-18,20-26,30-32H,5,7-16H2,1-4H3
    • InChI Key: STCDFEAJLQERQV-UHFFFAOYSA-N
    • SMILES: CC(C1N(C)CC(C)CC1)C1C2(C(C3C(CC2)C2(C(CC(CC2)O)=CC3)C)CC1O)CO

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • XLogP3: 4.09
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited